1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*(
1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*(
Brand Name:
Vulcanchem
CAS No.:
136781-79-8
VCID:
VC0142231
InChI:
InChI=1S/C21H34O5/c1-5-6-12-17(22)18(23-4)13-19(20-15-25-21(2,3)26-20)24-14-16-10-8-7-9-11-16/h7-11,17-20,22H,5-6,12-15H2,1-4H3/t17-,18+,19-,20+/m0/s1
SMILES:
CCCCC(C(CC(C1COC(O1)(C)C)OCC2=CC=CC=C2)OC)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.498
1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*(
CAS No.: 136781-79-8
Main Products
VCID: VC0142231
Molecular Formula: C21H34O5
Molecular Weight: 366.498
| CAS No. | 136781-79-8 |
|---|---|
| Product Name | 1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*( |
| Molecular Formula | C21H34O5 |
| Molecular Weight | 366.498 |
| IUPAC Name | (1S,3R,4S)-1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-methoxy-1-phenylmethoxyoctan-4-ol |
| Standard InChI | InChI=1S/C21H34O5/c1-5-6-12-17(22)18(23-4)13-19(20-15-25-21(2,3)26-20)24-14-16-10-8-7-9-11-16/h7-11,17-20,22H,5-6,12-15H2,1-4H3/t17-,18+,19-,20+/m0/s1 |
| Standard InChIKey | AOGNNEJTJVVELO-ZGXWSNOMSA-N |
| SMILES | CCCCC(C(CC(C1COC(O1)(C)C)OCC2=CC=CC=C2)OC)O |
| Synonyms | 1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*(.alpha.S*,.beta.R*,.delta.S*)- |
| Last Modified | Aug 20 2021 |
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